Cas no 2172105-00-7 (6-(difluoromethyl)pyridin-2-ylmethanamine hydrochloride)

• Product Name: 6-(difluoromethyl)pyridin-2-ylmethanamine hydrochloride
• CAS No: 2172105-00-7
• MF: C₇H₉ClF₂N₂
• MW: 194.609567403793
• CID: 6361003
• PubChem ID: 132398720
• Update Time: 2025-06-14

6-(difluoromethyl)pyridin-2-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(difluoromethyl)pyridin-2-ylmethanamine hydrochloride
• 2-Pyridinemethanamine, 6-(difluoromethyl)-, hydrochloride (1:1)
• (6-(Difluoromethyl)pyridin-2-yl)methanamine (hydrochloride)
• EN300-1608659
• [6-(difluoromethyl)pyridin-2-yl]methanamine hydrochloride
• 2172105-00-7

• Inchi： 1S/C7H8F2N2.ClH/c8-7(9)6-3-1-2-5(4-10)11-6;/h1-3,7H,4,10H2;1H
• InChI Key： WEIAZTSUMOMSIY-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(CN)=N1)(F)F.Cl

Computed Properties

• Exact Mass: 194.0422323g/mol
• Monoisotopic Mass: 194.0422323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 6-(difluoromethyl)pyridin-2-ylmethanamine hydrochloride

Comprehensive Overview of 6-(difluoromethyl)pyridin-2-ylmethanamine hydrochloride (CAS No. 2172105-00-7)

The compound 6-(difluoromethyl)pyridin-2-ylmethanamine hydrochloride (CAS No. 2172105-00-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and the pyridine ring, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in 6-(difluoromethyl)pyridin-2-ylmethanamine hydrochloride is its role in addressing modern challenges in medicinal chemistry. For instance, the incorporation of fluorine atoms into organic molecules often enhances their metabolic stability and bioavailability, a topic frequently searched by professionals in the field. This aligns with current trends where fluorinated compounds are being prioritized for their improved pharmacokinetic properties. Additionally, the pyridine moiety is a common scaffold in many FDA-approved drugs, further underscoring the relevance of this compound.

From a synthetic perspective, 6-(difluoromethyl)pyridin-2-ylmethanamine hydrochloride offers versatility. It can serve as a building block for the preparation of more complex structures, such as heterocyclic derivatives and chiral amines. These derivatives are often explored for their potential in treating diseases like cancer and neurodegenerative disorders, which are hot topics in both academic and industrial research. The compound’s hydrochloride salt form also ensures better solubility and handling, making it a practical choice for laboratory use.

Another area where 6-(difluoromethyl)pyridin-2-ylmethanamine hydrochloride shows promise is in agrochemical applications. The difluoromethyl group is known to impart herbicidal and fungicidal activities, which are critical for developing next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are actively investigating eco-friendly alternatives, and this compound could play a pivotal role in such innovations.

In terms of safety and handling, 6-(difluoromethyl)pyridin-2-ylmethanamine hydrochloride is typically handled under standard laboratory conditions. While it is not classified as a hazardous material, proper precautions such as the use of personal protective equipment (PPE) are recommended. This aligns with the broader industry focus on laboratory safety and green chemistry, which are frequently searched topics among professionals.

The commercial availability of 6-(difluoromethyl)pyridin-2-ylmethanamine hydrochloride (CAS No. 2172105-00-7) has also expanded in recent years, catering to the rising demand from research institutions and pharmaceutical companies. Suppliers often provide detailed technical data sheets, ensuring that users have access to essential information such as purity, storage conditions, and spectroscopic data. This transparency is crucial for reproducibility, a cornerstone of modern scientific research.

Looking ahead, the potential of 6-(difluoromethyl)pyridin-2-ylmethanamine hydrochloride is vast. Its applications in drug discovery, agrochemical development, and material science are just beginning to be explored. As the scientific community continues to uncover its properties and utilities, this compound is likely to remain a focal point in cutting-edge research. For those interested in fluorinated pyridine derivatives or amine-based intermediates, this molecule offers a compelling case study in innovation and utility.